Cas no 885275-92-3 (Ethyl 2,2-dimethyl-4,4,4-trifluorobutyrate)

• Product Name: Ethyl 2,2-dimethyl-4,4,4-trifluorobutyrate
• CAS No: 885275-92-3
• MF: C₈H₁₃F₃O₂
• MW: 198.182833433151
• MDL: MFCD07784244
• CID: 2618608
• PubChem ID: 9990309
• Update Time: 2025-04-21

Ethyl 2,2-dimethyl-4,4,4-trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4,4-trifluoro-2,2-dimethylbutanoate
• ETHYL 2,2-DIMETHYL-4,4,4-TRIFLUOROBUTYRATE
• AKOS006345489
• ethyl-4,4,4-trifluoro-2,2-dimethylbutanoate
• 885275-92-3
• MFCD07784244
• DTXSID00433758
• SCHEMBL761783
• Ethyl 2,2-dimethyl-4,4,4-trifluorobutyrate

• MDL： MFCD07784244
• Inchi： 1S/C8H13F3O2/c1-4-13-6(12)7(2,3)5-8(9,10)11/h4-5H2,1-3H3
• InChI Key： FGJANYYQTMRUHY-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)OCC)(C)C)(F)F

Computed Properties

• Exact Mass: 198.08676414Da
• Monoisotopic Mass: 198.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Ethyl 2,2-dimethyl-4,4,4-trifluorobutyrate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：